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Compound of Interest

3,5-Dimethoxy-4'-
Compound Name: ]
iodobenzophenone

cat. No.: B1359022

An In-depth Technical Guide to 3,5-Dimethoxy-
4'-iodobenzophenone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 3,5-Dimethoxy-4'-iodobenzophenone is not a commercially available compound
and has limited information in the public domain. This guide provides key information based on
available data for structurally related compounds and established chemical synthesis
principles.

Chemical Identity and Properties

While a specific CAS number for 3,5-Dimethoxy-4'-iodobenzophenone is not publicly
registered, its molecular formula and weight can be determined from its structure. For
comparison, the structural isomer 3,5-Dimethoxy-2'-iodobenzophenone has a reported
molecular weight of 368.17 g/mol . Based on this, the molecular formula and corresponding
weight for the 4'-iodo isomer can be established.

Table 1: Physicochemical Properties of 3,5-Dimethoxy-4'-iodobenzophenone and its
Precursors
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Molecular
Compound Molecular . .
Weight (g/mol CAS Number Key Properties
Name Formula )
3,5-Dimethoxy-
4- . .
, C15H13103 380.17 Not Available Theoretical
iodobenzopheno
ne
Solid, m.p. 43-46
3,5-
_ °C, b.p. 157-158
Dimethoxybenzo  CoHoeClOs3 200.62 17213-57-9
) °C/16 mmHg[1]
yl chloride
[2]
Liquid, b.p. 188.3
lodobenzene CeHsl 204.01 591-50-4

°C

Proposed Synthesis Protocol: Friedel-Crafts

Acylation

The most direct and established method for the synthesis of 3,5-Dimethoxy-4'-

iodobenzophenone is the Friedel-Crafts acylation of iodobenzene with 3,5-dimethoxybenzoyl

chloride.[3][4] This electrophilic aromatic substitution reaction is catalyzed by a Lewis acid,

typically aluminum chloride (AICI5).

Experimental Protocol:

Materials:

lodobenzene

dichloride)[6]

3,5-Dimethoxybenzoyl chloride[1][5]

Anhydrous aluminum chloride (AICI3)

Anhydrous dichloromethane (DCM) or another suitable inert solvent (e.g., ethylene
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Hydrochloric acid (HCI), dilute solution

Sodium bicarbonate (NaHCOs), saturated solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Argon or Nitrogen gas for inert atmosphere

Procedure:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser with a gas outlet to an inert gas line is
assembled.

« Initial Reagents: The flask is charged with anhydrous aluminum chloride and anhydrous
dichloromethane under an inert atmosphere. The mixture is cooled to 0 °C in an ice bath.

» Addition of Acyl Chloride: 3,5-Dimethoxybenzoyl chloride, dissolved in anhydrous
dichloromethane, is added dropwise to the stirred suspension of aluminum chloride. The
mixture is stirred at 0 °C for 30 minutes to allow for the formation of the acylium ion complex.

» Addition of lodobenzene: lodobenzene, dissolved in anhydrous dichloromethane, is then
added dropwise to the reaction mixture at O °C.

e Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm
to room temperature and stirred for several hours. The progress of the reaction should be
monitored by Thin Layer Chromatography (TLC).

e Quenching: Upon completion, the reaction mixture is carefully poured into a beaker
containing crushed ice and concentrated hydrochloric acid to decompose the aluminum
chloride complex.

o Extraction: The organic layer is separated, and the aqueous layer is extracted with
dichloromethane. The combined organic layers are washed sequentially with dilute
hydrochloric acid, saturated sodium bicarbonate solution, and brine.
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» Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate or
sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary

evaporator.

 Purification: The crude product is then purified by column chromatography on silica gel or by
recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate)
to yield pure 3,5-Dimethoxy-4'-iodobenzophenone.

Characterization: The structure and purity of the synthesized compound should be confirmed
using standard analytical techniques such as *H NMR, 13C NMR, Mass Spectrometry, and IR
Spectroscopy.

Experimental Workflow and Diagrams

Diagram 1: Synthesis of 3,5-Dimethoxybenzoyl chloride
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Caption: Preparation of the acylating agent.

Diagram 2: Friedel-Crafts Acylation Workflow
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Caption: Step-by-step workflow for synthesis.
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Diagram 3: Logical Relationship of Friedel-Crafts Acylation
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Caption: Key steps in the reaction mechanism.

Potential Research Applications

Benzophenone derivatives are a well-studied class of compounds with a wide range of
applications, including as photoinitiators, in fragrance, and as building blocks in medicinal
chemistry. The introduction of an iodine atom provides a handle for further chemical
modifications, such as Suzuki or Sonogashira cross-coupling reactions, allowing for the
synthesis of more complex molecules. Dimethoxy-substituted aromatic rings are also found in
numerous biologically active natural products and synthetic drugs.

The synthesis of 3,5-Dimethoxy-4'-iodobenzophenone would be the first step for researchers
to investigate its potential biological activities, such as anticancer, antiviral, or enzyme inhibitory
properties. This guide provides the foundational information for the synthesis and
characterization of this novel compound, enabling further research into its properties and
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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